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Compound of Interest

Compound Name: Benzothiazole-d4

Cat. No.: B030561 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Benzothiazole-d4 (CAS: 194423-51-3). As Benzothiazole-d4 is a deuterium-

labeled version of Benzothiazole (CAS: 95-16-9), it should be handled with the same

precautions as its unlabeled counterpart due to their similar chemical properties.[1][2] The

following procedures are based on established safety data for Benzothiazole.

Hazard Identification and Safety Data
Benzothiazole-d4 is considered hazardous. It is toxic if swallowed or in contact with skin,

harmful if inhaled, and causes serious eye irritation. It is also harmful to aquatic life.
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Identifier Value Source

GHS Classification

Acute Toxicity, Oral (Category

3); Acute Toxicity, Dermal

(Category 3); Acute Toxicity,

Inhalation (Category 4); Eye

Irritation (Category 2A)

Hazard Statements

H301 + H311: Toxic if

swallowed or in contact with

skin; H319: Causes serious

eye irritation; H332: Harmful if

inhaled; H402: Harmful to

aquatic life

LD50 Oral (Rat) 380 mg/kg [3]

LD50 Oral (Mouse) 900 mg/kg [3]

Boiling Point
231 °C / 447.8 °F @ 760

mmHg
[4]

Melting Point 2 °C / 35.6 °F [4]

Flash Point > 112 °C / > 233.6 °F [4]

Specific Gravity 1.238 g/cm³ [3]

Operational and Disposal Plans
Adherence to the following procedural steps is mandatory to ensure personnel safety and

environmental protection.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling, but the following PPE is

generally required:

Eye/Face Protection: Wear tight-fitting chemical splash goggles or a face shield that

complies with OSHA 1910.133 or EN 166 standards.[4][5]
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Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile, neoprene) must be

worn.[5][6]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Immediately change any contaminated clothing.

Respiratory Protection: Use only in a well-ventilated area, such as under a chemical fume

hood. If inhalation hazards exist or ventilation is inadequate, a NIOSH/MSHA or European

Standard EN 149 approved respirator with appropriate filter cartridges is necessary.[4][5][6]

Handling and Storage Protocol
Handling:

Ventilation: Always work inside a certified chemical fume hood.

Avoid Contact: Do not breathe vapors or mists and avoid contact with skin, eyes, and

clothing.[4]

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the

work area.[4][5]

Equipment: Use spark-proof tools and explosion-proof equipment if there is a risk of ignition.

[4]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Security: Store in a locked-up area accessible only to qualified or authorized personnel.[4]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.[3][4]

Emergency Procedures
First Aid:
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If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or stops, provide artificial respiration. Call a poison center or doctor

immediately.[4]

If on Skin: Immediately take off all contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Call a physician immediately.[4]

If in Eyes: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Immediate medical

attention is required.[4][5]

If Swallowed: Rinse mouth and give at most two glasses of water to drink. Do NOT induce

vomiting. Immediately call a poison center or doctor.[4][5]

Spill and Leak Cleanup:

Evacuate: Evacuate non-essential personnel from the danger area.

Ventilate: Ensure adequate ventilation.

Containment: Cover drains to prevent the chemical from entering the sewer system.

Absorption: For small spills, use an inert absorbent material such as sand, silica gel, or

universal binder.[4]

Collection: Collect the absorbed material using spark-proof tools and place it into a suitable,

closed container for disposal.[4]

Decontamination: Clean the affected area thoroughly.

Disposal Plan
All waste, including the chemical itself and any contaminated materials, must be treated as

hazardous waste.

Containers: Do not mix with other waste. Leave the chemical in its original container. Handle

uncleaned containers as you would the product itself.
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Regulations: Disposal must be in accordance with all local, regional, and national hazardous

waste regulations.[4] Engage a licensed professional waste disposal service to dispose of

this material.

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling Benzothiazole-d4 from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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